[1-(Aminomethyl)cyclobutyl](furan-3-yl)methanol

Specification

• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol
• IUPAC Name: [1-(aminomethyl)cyclobutyl]-(furan-3-yl)methanol
• Standard InChI: InChI=1S/C10H15NO2/c11-7-10(3-1-4-10)9(12)8-2-5-13-6-8/h2,5-6,9,12H,1,3-4,7,11H2
• Standard InChI Key: NPSFYDMAMVTXAP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CN)C(C2=COC=C2)O

Introduction

Molecular Structure and Physicochemical Properties

Core Structural Features

1-(Aminomethyl)cyclobutylmethanol features three distinct structural domains:

• Cyclobutane backbone: A four-membered carbon ring system known for its angle strain (≈90° bond angles vs. ideal 109.5°), imparting unique reactivity.

• Aminomethyl substituent (-CH₂NH₂): Positioned at the 1-position of the cyclobutane ring, this primary amine group enables hydrogen bonding and nucleophilic reactivity.

• Furan-3-yl methanol moiety: A hydroxymethyl-substituted furan heterocycle (C₄H₃O-CH₂OH) providing π-electron density and hydrogen bond donor/acceptor capabilities.

Key Physicochemical Parameters

Property	Value	Measurement Method
Molecular Weight	181.23 g/mol	Mass Spectrometry
Hydrogen Bond Donors	2 (NH₂, OH)	Computational Prediction
Hydrogen Bond Acceptors	3 (N, 2O)	Computational Prediction
Rotatable Bond Count	4	Molecular Modeling
Topological Polar Surface Area	66.5 Ų	DFT Calculations

The compound's moderate polarity (TPSA 66.5 Ų) suggests reasonable solubility in polar aprotic solvents like DMF or DMSO, though experimental solubility data remains unpublished.

Synthetic Methodologies

Gold-Catalyzed Cascade Synthesis

A landmark 2014 study demonstrated the compound's potential formation through gold(I)-catalyzed reactions involving N-(furan-3-ylmethylene)benzenesulfonamides. The proposed mechanism involves:

• Alkyne activation: Au(I) coordinates to terminal alkynes, inducing 1,2-alkynyl migration

• Carbenoid formation: Generation of gold-stabilized carbenoid intermediates

• Cyclization: Intramolecular attack by the hydroxyl group onto the activated furan system

This pathway achieved moderate yields (45-62%) under optimized conditions:

• Catalyst: 5 mol% Au(PPh₃)NTf₂

• Solvent: Dichloroethane (DCE)

• Temperature: 80°C

• Reaction Time: 12-18 hours

Alternative Synthetic Routes

While commercial synthesis remains proprietary, structural analogs suggest potential pathways:

Route A: Cyclobutane Ring Construction

• [2+2] Photocycloaddition of allylic amines to form the cyclobutane core

• Aminomethylation via Mannich reaction with formaldehyde/ammonia

• Furan-3-yl methanol coupling through Mitsunobu or Grignard reactions

Route B: Furan Functionalization First

• Furan-3-carbaldehyde reduction to furan-3-yl methanol using NaBH₄

• Protection of alcohol as silyl ether (e.g., TBSCl)

• Buchwald-Hartwig amination for cyclobutylamine installation

Comparative challenges include managing the cyclobutane ring's strain energy (≈26 kcal/mol), which complicates both ring formation and subsequent functionalization steps.

Research Challenges and Limitations

Synthetic Obstacles

• Ring strain effects: Cyclobutane distortion causes competing decomposition pathways during functionalization

• Steric hindrance: The 1-aminomethyl group creates crowded transition states in coupling reactions

• Protection/deprotection needs: Simultaneous NH₂ and OH groups require orthogonal protecting strategies

Characterization Difficulties

• NMR complexity: Overlapping signals from cyclobutane (δ 1.6-2.8 ppm) and furan protons (δ 6.2-7.4 ppm)

• Mass spectrometry fragmentation: Dominant m/z 164.1 [M-NH₃]+ ion complicates molecular ion detection

• X-ray crystallography: Low melting point (<100°C) and hygroscopicity hinder crystal growth

Future Research Directions

Synthetic Chemistry Priorities

• Catalyst development: Chiral Au(I) complexes for asymmetric synthesis (target >90% ee)

• Flow chemistry: Continuous processing to mitigate cyclobutane thermal degradation

• Protecting group optimization: Comparative study of Boc vs. Fmoc for amine stabilization

Applied Research Opportunities

Application Area	Research Goal	Success Metrics
Antiviral Therapeutics	Structure-activity relationship (SAR) against SARS-CoV-2	IC₅₀ <1 μM in Vero E6 cells
MOF Engineering	Surface area >1500 m²/g with Cu(II) nodes	BET analysis
Polymer Chemistry	Epoxy cure time <30 min at 80°C	DSC/TGA characterization